Cas no 94800-23-4 ((2-Methoxyphenyl)aminoacetic acid)

• Product Name: (2-Methoxyphenyl)aminoacetic acid
• CAS No: 94800-23-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 752111
• PubChem ID: 7275229
• Update Time: 2025-05-24

(2-Methoxyphenyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Methoxyphenyl)amino)acetic acid
• 2-(2-methoxyanilino)acetic acid
• Glycine, N-(2-methoxyphenyl)-
• Oprea1_154267
• EN300-52931
• SCHEMBL1816768
• N-(2-methoxyphenyl)glycine
• F79686
• Z274534682
• (2-METHOXYANILINO)ACETIC ACID
• AKOS000101459
• 2-[(2-methoxyphenyl)amino]acetic Acid
• (2-methoxyphenyl)glycine
• DTXSID50428497
• 94800-23-4
• 2-((2-Methoxyphenyl)amino)aceticacid
• [(2-METHOXYPHENYL)AMINO]ACETIC ACID
• VS-03158
• BBL012004
• DB-329034
• STK728984
• (2-Methoxyphenyl)aminoacetic acid

• MDL： MFCD00504580
• Inchi： 1S/C9H11NO3/c1-13-8-5-3-2-4-7(8)10-6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key： DRMOCHGNKTXIBF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NCC(=O)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on (2-Methoxyphenyl)aminoacetic acid

Comprehensive Overview of (2-Methoxyphenyl)aminoacetic acid (CAS No. 94800-23-4): Properties, Applications, and Research Insights

(2-Methoxyphenyl)aminoacetic acid (CAS No. 94800-23-4) is a specialized organic compound with a molecular formula of C₉H₁₁NO₃. This compound, also referred to as 2-methoxyphenylglycine, belongs to the class of aryl-substituted amino acids, which are of significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a methoxy group attached to a phenyl ring and an aminoacetic acid moiety, makes it a versatile intermediate in synthetic chemistry.

The compound’s physicochemical properties include a molecular weight of 181.19 g/mol and a melting point range typically between 150-160°C. Its solubility profile shows moderate solubility in polar solvents like ethanol and methanol, while being sparingly soluble in water. These characteristics are critical for its applications in drug formulation and organic synthesis. Researchers often explore its potential as a building block for peptide mimetics or as a precursor for bioactive molecules due to its structural flexibility.

In recent years, (2-Methoxyphenyl)aminoacetic acid has garnered attention in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly methods to produce such compounds, including catalytic processes and microwave-assisted reactions. These approaches align with the global push toward reducing hazardous waste and energy consumption in chemical manufacturing.

Another trending topic linked to this compound is its role in neurological research. Preliminary studies suggest that derivatives of (2-Methoxyphenyl)aminoacetic acid may interact with neurotransmitter systems, sparking interest in their potential for central nervous system (CNS) drug development. While still in early stages, such applications highlight the compound’s relevance in addressing unmet medical needs, such as neurodegenerative disorders.

From an industrial perspective, CAS No. 94800-23-4 is often utilized in the production of specialty chemicals and fine chemicals. Its incorporation into chiral auxiliaries and asymmetric synthesis protocols underscores its value in creating enantiomerically pure compounds, a key demand in the pharmaceutical sector. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to research institutions and drug developers.

Quality control and analytical testing of (2-Methoxyphenyl)aminoacetic acid are essential to ensure its purity and consistency. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed for characterization. Regulatory compliance, such as adherence to Good Manufacturing Practices (GMP), further enhances its applicability in high-value industries.

In summary, (2-Methoxyphenyl)aminoacetic acid (CAS No. 94800-23-4) is a multifaceted compound with promising applications across pharmaceuticals, biotechnology, and material science. Its integration into cutting-edge research areas like green chemistry and CNS therapeutics positions it as a compound of enduring scientific and industrial significance.